2,5-Dichlorophenylcyanamide

• Molecular Formula: C7H4Cl2N2
• Molecular Weight: 187.02 g/mol
• IUPAC Name: (2,5-dichlorophenyl)cyanamide
• InChI: InChI=1S/C7H4Cl2N2/c8-5-1-2-6(9)7(3-5)11-4-10/h1-3,11H
• InChI Key: RKVTZVIGKJYDTG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)NC#N)Cl

Description

2,5-Dichlorophenylcyanamide is a useful research compound. Its molecular formula is C7H4Cl2N2 and its molecular weight is 187.02 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a heterogeneous slurry of 2,5-dichloroaniline (3.0 g, 18.5 mmol) in 60 mL of water at 4° C. was added solid BrCN (1.22 g, 11.3 mmol) slowly. After 5 minutes the cooling bath was removed and the heterogeneous reaction mixture was stirred at room temperature for 24 hours to yield the product in water suspension. The product was collected by filtration, washed with water (100 mL), and dried under vacuum to yield the pure product (2 g, 60% yield).